Cas no 146540-02-5 (tert-butyl N-{hydroxy(methyl)carbamoylmethyl}carbamate)
Tert-butyl N-{hydroxy(methyl)carbamoylmethyl}carbamate is a protected carbamate derivative featuring both a tert-butoxycarbonyl (Boc) group and a hydroxymethylcarbamoyl moiety. This compound is valuable in organic synthesis, particularly in peptide chemistry and medicinal chemistry, where the Boc group serves as a temporary protecting group for amines, enabling selective reactivity in multi-step transformations. The hydroxymethylcarbamoyl functionality offers additional versatility for further derivatization. Its stability under neutral and basic conditions, coupled with straightforward deprotection under acidic conditions, makes it a practical intermediate for constructing complex molecular architectures. The compound is typically used in controlled reactions requiring selective amine protection and functional group manipulation.
146540-02-5 structure
Product Name:tert-butyl N-{hydroxy(methyl)carbamoylmethyl}carbamate
CAS No:146540-02-5
MF:C8H16N2O4
MW:204.223642349243
CID:101133
PubChem ID:335792
Update Time:2025-05-28
tert-butyl N-{hydroxy(methyl)carbamoylmethyl}carbamate Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid,[2-(hydroxymethylamino)-2-oxoethyl]-, 1,1-dimethylethyl ester (9CI)
- Carbamic acid, [2-(hydroxymethylamino)-2-oxoethyl]-, 1,1-dimethylethyl ester,
- tert-butyl N-{hydroxy(methyl)carbamoylmethyl}carbamate
- NSC346887
- EN300-1268279
- tert-butyl N-{[hydroxy(methyl)carbamoyl]methyl}carbamate
- NSC-346887
- tert-butyl N-[2-[hydroxy(methyl)amino]-2-oxoethyl]carbamate
- SCHEMBL3683152
- 146540-02-5
-
- Inchi: 1S/C8H16N2O4/c1-8(2,3)14-7(12)9-5-6(11)10(4)13/h13H,5H2,1-4H3,(H,9,12)
- InChI Key: RBBSROYJAJGKIK-UHFFFAOYSA-N
- SMILES: O(C(NCC(N(C)O)=O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 204.111
- Monoisotopic Mass: 204.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 78.9Ų
tert-butyl N-{hydroxy(methyl)carbamoylmethyl}carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1268279-0.05g |
tert-butyl N-{[hydroxy(methyl)carbamoyl]methyl}carbamate |
146540-02-5 | 0.05g |
$1020.0 | 2023-07-10 | ||
| Enamine | EN300-1268279-0.1g |
tert-butyl N-{[hydroxy(methyl)carbamoyl]methyl}carbamate |
146540-02-5 | 0.1g |
$1068.0 | 2023-07-10 | ||
| Enamine | EN300-1268279-0.25g |
tert-butyl N-{[hydroxy(methyl)carbamoyl]methyl}carbamate |
146540-02-5 | 0.25g |
$1117.0 | 2023-07-10 | ||
| Enamine | EN300-1268279-0.5g |
tert-butyl N-{[hydroxy(methyl)carbamoyl]methyl}carbamate |
146540-02-5 | 0.5g |
$1165.0 | 2023-07-10 | ||
| Enamine | EN300-1268279-1.0g |
tert-butyl N-{[hydroxy(methyl)carbamoyl]methyl}carbamate |
146540-02-5 | 1.0g |
$1214.0 | 2023-07-10 | ||
| Enamine | EN300-1268279-2.5g |
tert-butyl N-{[hydroxy(methyl)carbamoyl]methyl}carbamate |
146540-02-5 | 2.5g |
$2379.0 | 2023-07-10 | ||
| Enamine | EN300-1268279-5.0g |
tert-butyl N-{[hydroxy(methyl)carbamoyl]methyl}carbamate |
146540-02-5 | 5.0g |
$3520.0 | 2023-07-10 | ||
| Enamine | EN300-1268279-10.0g |
tert-butyl N-{[hydroxy(methyl)carbamoyl]methyl}carbamate |
146540-02-5 | 10.0g |
$5221.0 | 2023-07-10 | ||
| Enamine | EN300-1268279-50mg |
tert-butyl N-{[hydroxy(methyl)carbamoyl]methyl}carbamate |
146540-02-5 | 50mg |
$468.0 | 2023-10-02 | ||
| Enamine | EN300-1268279-100mg |
tert-butyl N-{[hydroxy(methyl)carbamoyl]methyl}carbamate |
146540-02-5 | 100mg |
$490.0 | 2023-10-02 |
tert-butyl N-{hydroxy(methyl)carbamoylmethyl}carbamate Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Pavel Karásek,Jakub Grym,Michal Roth,Josef Planeta,František Foret Lab Chip, 2015,15, 311-318
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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